Cas no 2640954-96-5 (5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2640954-96-5
• MF: C₁₉H₂₁FN₆O
• MW: 368.408046483994
• CID: 5317617
• PubChem ID: 168001821
• Update Time: 2025-06-12

5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 2640954-96-5
• 5-Fluoro-6-(1-methylethyl)-2-[4-(2-quinoxalinyl)-1-piperazinyl]-4(3H)-pyrimidinone

• Inchi： 1S/C19H21FN6O/c1-12(2)17-16(20)18(27)24-19(23-17)26-9-7-25(8-10-26)15-11-21-13-5-3-4-6-14(13)22-15/h3-6,11-12H,7-10H2,1-2H3,(H,23,24,27)
• InChI Key： FHCZDOZJLHQTTH-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3C=NC4C(N=3)=CC=CC=4)CC2)=NC(C(C)C)=C(F)C(=O)N1

Computed Properties

• Exact Mass: 372.20738760g/mol
• Monoisotopic Mass: 372.20738760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.0±60.0 °C(Predicted)
• pka: 9.03±0.50(Predicted)

Additional information on 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Introduction to 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640954-96-5)

The compound 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one, identified by its CAS number 2640954-96-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a fluoro-substituent, a propan-2-yl chain, a piperazine ring, and a quinoxaline moiety, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of pharmaceutical innovation. The pyrimidine core of this compound is particularly noteworthy, as pyrimidines are widely recognized for their role in various biological processes and have been extensively utilized in the synthesis of antiviral, anticancer, and antimicrobial agents. The incorporation of a fluoro-substituent at the 5-position of the pyrimidine ring is particularly interesting, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. This modification can significantly influence the pharmacokinetic properties of the compound, making it a promising candidate for further investigation.

The quinoxaline moiety in this compound adds another layer of complexity and potential functionality. Quinoxalines have been reported to exhibit a broad spectrum of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The interaction between the quinoxaline ring and the piperazine group could lead to unique pharmacological effects, such as modulation of receptor binding or enzyme inhibition. This structural feature makes the compound an attractive scaffold for designing drugs targeting complex diseases.

The piperazine ring is another key pharmacophore in this molecule. Piperazines are known for their ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and enzymes. Their structural flexibility allows for the optimization of binding interactions, making them valuable in drug design. In this context, the piperazine group in 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one could serve as a crucial element for achieving high affinity and selectivity towards specific therapeutic targets.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have played a pivotal role in understanding the interactions between small molecules and biological targets. The structural features of this compound make it an excellent candidate for such studies. By leveraging advanced computational techniques, researchers can predict potential binding modes and optimize the molecule for improved efficacy and reduced side effects.

The synthesis of 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine at the 5-position necessitates specialized synthetic methodologies to achieve regioselectivity and functional group compatibility. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater precision, opening up new possibilities for medicinal chemists.

In conclusion, 5-fluoro-6-(propan-2-yl)-2-[4-(quinoxalin-2-yl)piperazin-1-y l]-3,4-dihydropyrimidin -4-one (CAS No. 2640954 -96 -5) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural composition and diverse pharmacophoric elements make it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics that address unmet medical needs.